Cas no 887352-34-3 (5-amino-6-bromopyrazine-2-carboxylic acid)

• Product Name: 5-amino-6-bromopyrazine-2-carboxylic acid
• CAS No: 887352-34-3
• MF: C₅H₄BrN₃O₂
• MW: 218.008159637451
• MDL: MFCD04039387
• CID: 712979
• PubChem ID: 4218930
• Update Time: 2025-05-19

5-amino-6-bromopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromopyrazine-5-carboxylic acid
• 5-Amino-6-bromo-2-pyrazinecarboxylic acid
• 2-Pyrazinecarboxylic acid, 5-amino-6-bromo-
• 5-amino-6-bromopyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid, 5-amino-6-bromo-
• 4575AC
• FCH1366767
• PB26120
• AX8157823
• ST1120849
• AB0096764
• 5-azanyl-6-bromanyl-pyrazine-2-carboxylic acid
• A842863
• SCHEMBL4039051
• AC-28843
• MFCD04039387
• 2-Amino-3-bromopyrazine-5-carboxylicAcid
• AKOS016001587
• EN300-314569
• AMY12080
• SY097588
• 887352-34-3
• FT-0661618
• CS-0050681
• AS-33536
• DTXSID90400954

• MDL： MFCD04039387
• Inchi： 1S/C5H4BrN3O2/c6-3-4(7)8-1-2(9-3)5(10)11/h1H,(H2,7,8)(H,10,11)
• InChI Key： ZWJHDIXBWPBYGD-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 216.94900
• Monoisotopic Mass: 216.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.3
• Topological Polar Surface Area: 89.1

Experimental Properties

• Color/Form: Yellowish solid
• Density: 2.039
• Melting Point: >250°C (dec.)
• Boiling Point: 429.4°C at 760 mmHg
• Flash Point: 213.5°C
• Refractive Index: 1.699
• PSA: 89.10000
• LogP: 1.10070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-amino-6-bromopyrazine-2-carboxylic acid

Introduction to 5-amino-6-bromopyrazine-2-carboxylic acid (CAS No. 887352-34-3)

5-amino-6-bromopyrazine-2-carboxylic acid (CAS No. 887352-34-3) is a significant compound in the realm of pharmaceutical and chemical research, characterized by its unique structural properties and versatile applications. This heterocyclic aromatic compound belongs to the pyrazine family, which has garnered considerable attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both amino and bromine substituents on the pyrazine ring endows this compound with distinct reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists alike.

The structure of 5-amino-6-bromopyrazine-2-carboxylic acid features a six-membered aromatic ring with nitrogen atoms at positions 1 and 4, an amino group (-NH₂) at position 5, and a bromine atom (-Br) at position 6. The carboxylic acid group (-COOH) is located at position 2, contributing to its acidic properties. This specific arrangement of functional groups allows for a wide range of chemical transformations, including nucleophilic substitution reactions, condensation reactions, and coupling reactions, which are pivotal in the development of novel pharmaceutical agents.

In recent years, 5-amino-6-bromopyrazine-2-carboxylic acid has been extensively studied for its potential applications in drug discovery and development. Its versatility as a scaffold has led to its incorporation into various therapeutic strategies targeting different disease mechanisms. One notable area of research involves its use in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine substituent at position 6 serves as a handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the introduction of diverse pharmacophores.

Moreover, the amino group at position 5 provides opportunities for hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. This feature has been exploited in the design of small-molecule inhibitors that interact with enzymes and receptors involved in metabolic pathways. For instance, studies have demonstrated the utility of 5-amino-6-bromopyrazine-2-carboxylic acid derivatives in modulating the activity of Janus kinases (JAKs), which play a critical role in immune responses and hematopoiesis. Such derivatives have shown promise in preclinical studies as potential treatments for autoimmune disorders.

Another emerging field where 5-amino-6-bromopyrazine-2-carboxylic acid has made significant contributions is in the development of antiviral agents. The pyrazine core is a common motif in many antiviral drugs due to its ability to mimic natural biomolecules and disrupt viral replication cycles. Researchers have synthesized various analogs of this compound that exhibit inhibitory activity against RNA viruses by interfering with viral polymerase enzymes. The carboxylic acid group at position 2 further enhances their solubility and bioavailability, making them more suitable for therapeutic applications.

The synthesis of 5-amino-6-bromopyrazine-2-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as pyrazine or its derivatives. One common synthetic route involves bromination followed by selective amination and carboxylation. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision. These synthetic methodologies ensure high yields and purity, which are essential for subsequent biological evaluations.

In terms of biological activity, 5-amino-6-bromopyrazine-2-carboxylic acid and its derivatives have shown diverse pharmacological effects depending on their structural modifications. Some analogs exhibit potent antimicrobial properties by inhibiting bacterial enzymes involved in DNA replication or metabolic pathways. Others have demonstrated anti-inflammatory effects by modulating cytokine production or inhibiting inflammatory signaling pathways. These findings underscore the importance of this compound as a versatile scaffold for drug discovery.

The pharmacokinetic profile of 5-amino-6-bromopyrazine-2-carboxylic acid derivatives is another critical aspect that has been thoroughly investigated. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are carefully evaluated to ensure that these compounds are safe and effective for clinical use. In vitro studies using cell culture models have provided valuable insights into their mechanism of action, while in vivo studies in animal models have helped assess their pharmacokinetic behavior and potential side effects.

Recent advancements in computational chemistry have further enhanced the utility of 5-amino-6-bromopyrazine-2-carboxylic acid in drug design. Molecular docking simulations allow researchers to predict how these compounds bind to biological targets with high accuracy, thereby facilitating the optimization of lead structures before experimental synthesis. Additionally, machine learning algorithms have been employed to identify novel derivatives with improved pharmacological properties based on large datasets of known active compounds.

The future prospects for 5-amino-6-bromopyrazine-2-carboxylic acid are promising, with ongoing research exploring new therapeutic applications and synthetic methodologies. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools to address unmet medical needs. This compound remains at the forefront of pharmaceutical research due to its structural flexibility and functional diversity.